Cas no 1805317-77-4 (3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine)

• Product Name: 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine
• CAS No: 1805317-77-4
• MF: C₆H₂Br₂F₂IN
• MW: 412.796059131622
• CID: 4850588
• Update Time: 2025-07-01

3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C6H2Br2F2IN/c7-3-2(5(9)10)1-12-6(11)4(3)8/h1,5H
• InChI Key： MHPGHTYMAJOYBL-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)C(F)F)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine

Introduction to 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine (CAS No. 1805317-77-4)

3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805317-77-4, is a highly versatile heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug development.

The structural framework of 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine features a pyridine core substituted with bromine atoms at the 3 and 4 positions, a difluoromethyl group at the 5 position, and an iodine atom at the 2 position. This particular arrangement of substituents endows the molecule with unique electronic and steric properties, making it an attractive scaffold for designing novel bioactive molecules. The presence of multiple halogen atoms, particularly bromine and iodine, enhances its reactivity in cross-coupling reactions, which are fundamental in modern synthetic organic chemistry.

In recent years, the demand for specialized building blocks in drug discovery has increased exponentially. 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine has emerged as a valuable intermediate in the synthesis of various pharmacophores. Its applications span across multiple therapeutic areas, including oncology, inflammation, and central nervous system (CNS) disorders. The compound's ability to serve as a precursor for further functionalization allows chemists to explore diverse chemical spaces, leading to the development of innovative drug candidates.

One of the most compelling aspects of 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine is its role in constructing complex molecular architectures through transition-metal-catalyzed reactions. The iodine atom at the 2-position is particularly useful in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions enable the introduction of various aryl or vinyl groups at different positions of the pyridine ring, facilitating the generation of structurally diverse derivatives.

The difluoromethyl group is another critical feature of this compound. Difluoromethyl groups are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The presence of this moiety in 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine makes it an ideal candidate for generating lead compounds with optimized pharmacological profiles.

Recent studies have highlighted the utility of 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By leveraging the reactivity of this compound, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity and potency. For instance, derivatives derived from 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine have shown promising activity against tyrosine kinases, which are key drivers in tumor growth and progression.

Moreover, the brominated pyridine core provides additional handles for further chemical manipulation. Bromine atoms can be selectively modified through various reactions such as metal-halogen exchange or direct arylation, allowing for the introduction of diverse functional groups at specific positions on the ring. This flexibility makes 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine a valuable tool in medicinal chemistry libraries.

The pharmaceutical industry has also explored the use of 3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine in developing treatments for inflammatory diseases. Pyridine derivatives have been reported to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. The unique structural features of this compound contribute to its ability to interact with biological targets involved in inflammation, making it a promising candidate for further investigation.

In conclusion,3,4-Dibromo-5-(difluoromethyl)-2-iodopyridine (CAS No. 1805317-77-4) is a multifaceted compound with significant potential in drug discovery and development. Its structural attributes enable diverse synthetic transformations, making it a valuable intermediate for generating novel bioactive molecules. The incorporation of this compound into research pipelines has led to advancements in multiple therapeutic areas, underscoring its importance as a building block in modern medicinal chemistry.